Cas no 1256807-01-8 (methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate)

Methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate is a fluorinated pyridine derivative with notable utility in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in drug discovery. The methoxy and ester functionalities provide versatile reactivity for further derivatization, enabling applications in cross-coupling reactions and intermediate synthesis. Its structural features contribute to improved lipophilicity and binding affinity in target molecules. This compound is particularly useful in the development of bioactive compounds, where fluorine incorporation is desirable for optimizing physicochemical properties. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial applications.
methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate structure
1256807-01-8 structure
Product Name:methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate
CAS No:1256807-01-8
MF:C9H9F2NO3
MW:217.169469594955
MDL:MFCD18258498
CID:2093871
PubChem ID:91825824
Update Time:2025-10-29

methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-6-methoxyisonicotinate
    • methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate
    • SY321493
    • 1256807-01-8
    • Methyl 2-(difluoromethyl)-6-methoxyl-pyridine-4-carboxylate
    • MFCD18258498
    • AS-34175
    • PB40103
    • Methyl2-(difluoromethyl)-6-methoxyisonicotinate
    • CS-0049200
    • 4-Pyridinecarboxylic acid, 2-(difluoromethyl)-6-methoxy-, methyl ester
    • AKOS025289537
    • MDL: MFCD18258498
    • Inchi: 1S/C9H9F2NO3/c1-14-7-4-5(9(13)15-2)3-6(12-7)8(10)11/h3-4,8H,1-2H3
    • InChI Key: SJUYVQQAOLNRBF-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=O)OC)C=C(N=1)OC)F

Computed Properties

  • Exact Mass: 217.05504947g/mol
  • Monoisotopic Mass: 217.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 267.6±40.0 °C at 760 mmHg
  • Flash Point: 115.7±27.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate Security Information

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Additional information on methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate

Methyl 2-(Difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS No. 1256807-01-8): An Overview

Methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS No. 1256807-01-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its difluoromethyl and methoxy substituents on a pyridine ring, which contribute to its distinct chemical properties and biological activities.

The molecular formula of methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate is C11H10F2N2O3, and its molecular weight is approximately 244.20 g/mol. The presence of the difluoromethyl group imparts significant electronic and steric effects, enhancing the compound's stability and reactivity. The methoxy group, on the other hand, contributes to the compound's lipophilicity and solubility, making it an attractive candidate for various synthetic transformations and biological studies.

In the pharmaceutical industry, methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate has been explored for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.

In addition to its pharmaceutical applications, methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate has also been investigated for its potential use in agrochemicals. Its unique chemical structure makes it an effective herbicide and fungicide, capable of controlling a wide range of weeds and fungal pathogens. Research in this area has highlighted the compound's ability to disrupt essential metabolic processes in target organisms, leading to their inhibition or death.

The synthesis of methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate pyridine derivatives with carboxylic acid methyl esters, followed by the introduction of the difluoromethyl and methoxy groups through selective functional group manipulations. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a large scale.

The physicochemical properties of methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate have been extensively studied to understand its behavior in different environments. It is generally stable under normal conditions but can undergo hydrolysis under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid. The compound is also known to exhibit good thermal stability, making it suitable for various industrial processes.

In terms of safety and environmental impact, methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate is generally considered safe when handled properly. However, like many organic compounds, it should be used with appropriate precautions to minimize exposure and environmental release. Regulatory agencies have established guidelines for its safe handling and disposal to ensure compliance with environmental standards.

Future research on methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate is likely to focus on optimizing its properties for specific applications and exploring new synthetic methods that can further enhance its efficiency and sustainability. Additionally, there is a growing interest in understanding the mechanisms by which this compound interacts with biological systems at the molecular level, which could provide valuable insights for developing novel therapeutic agents and agrochemicals.

In conclusion, methyl 2-(difluoromethyl)-6-methoxypyridine-4-carboxylate (CAS No. 1256807-01-8) is a promising compound with a wide range of potential applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development, paving the way for innovative solutions in these fields.

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